Cas no 1807298-51-6 (Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate
• CAS No: 1807298-51-6
• MF: C₁₂H₉F₃INO₂
• MW: 383.105046033859
• CID: 4945004
• Update Time: 2025-06-11

Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3INO2/c1-2-19-11(18)4-7-3-8(6-17)10(16)5-9(7)12(13,14)15/h3,5H,2,4H2,1H3
• InChI Key： NVUIMWYGYNHUQL-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(CC(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate

Research Briefing on Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS: 1807298-51-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS: 1807298-51-6) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This ester derivative, characterized by its trifluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of novel kinase inhibitors and its potential applications in targeted drug delivery systems. The compound's unique structural features, including the iodine substituent, make it a valuable scaffold for further chemical modifications aimed at enhancing pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate as a precursor in the synthesis of selective JAK2 inhibitors. The research demonstrated that the iodine atom at the 4-position facilitates efficient palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups. This flexibility is critical for structure-activity relationship (SAR) studies aimed at optimizing inhibitor potency and selectivity. The trifluoromethyl group was found to enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

Further investigations into the compound's reactivity have revealed its utility in click chemistry applications. A team at MIT recently reported (2024, ACS Chemical Biology) that the cyano group in Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate can participate in copper-free strain-promoted alkyne-nitrone cycloadditions (SPANC), making it valuable for bioconjugation strategies in live-cell imaging. This property is particularly relevant for developing targeted cancer therapeutics, where precise labeling of biomolecules is essential for tracking drug distribution and metabolism.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has been systematically evaluated. Research published in Organic Process Research & Development (2023) detailed optimized large-scale production methods for Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate, achieving >95% purity with improved yield through solvent engineering and catalytic system optimization. These advancements address previous challenges in scaling up production while maintaining the compound's critical stereochemical integrity.

Emerging applications in radiopharmaceuticals have also been explored, leveraging the iodine-127/iodine-125 isotopic pair for diagnostic and therapeutic purposes. A 2024 study in Nuclear Medicine and Biology demonstrated successful radioiodination of derivatives of Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate, showing promising tumor-targeting capabilities in preclinical models. The compound's ability to serve as a platform for both therapeutic and diagnostic (theranostic) agents positions it as a valuable tool in personalized medicine approaches.

Quality control and analytical method development for Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate have seen significant advancements. Recent work published in the Journal of Pharmaceutical and Biomedical Analysis (2024) established robust HPLC-MS methods for impurity profiling, crucial for meeting regulatory requirements in pharmaceutical applications. These methods enable detection of degradation products at levels below 0.1%, ensuring the compound's suitability for Good Manufacturing Practice (GMP) environments.

Looking forward, research directions for Ethyl 5-cyano-4-iodo-2-(trifluoromethyl)phenylacetate include exploration of its enantioselective transformations and development of continuous flow synthesis protocols. The compound's multifaceted applications across drug discovery, chemical biology, and radiopharmaceutical development underscore its importance as a building block in modern medicinal chemistry. As synthetic methodologies advance and biological evaluation continues, this compound is poised to contribute significantly to the development of next-generation therapeutics.